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Compound of Interest

Compound Name: 2-Ethylpyridine

Cat. No.: B127773 Get Quote

An In-depth Technical Guide to 2-Ethylpyridine

Introduction
2-Ethylpyridine is a heterocyclic aromatic organic compound belonging to the azaarene class.

[1][2] It consists of a pyridine ring substituted at the 2-position with an ethyl group.[3] At room

temperature, it is a colorless to pale yellow liquid with a sharp, pungent, and unpleasant odor.

[3][4][5] Its aromatic nature contributes to its stability and defines its chemical behavior in

various reactions.[3] This compound serves as a crucial intermediate and building block in the

synthesis of pharmaceuticals, agrochemicals, dyes, and materials.[3][5] It is particularly

important as a precursor for 2-vinylpyridine, which is used in the production of synthetic rubber

and polymers, and for various pharmaceutical products, including tuberculostatics.[6]

Chemical Identifiers

IUPAC Name: 2-ethylpyridine[4]

CAS Number: 100-71-0[4][7]

Molecular Formula: C₇H₉N[7][8]

SMILES: CCC1=CC=CC=N1[4]

InChI Key: NRGGMCIBEHEAIL-UHFFFAOYSA-N[4]
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Physicochemical Properties
The physical and chemical properties of 2-ethylpyridine are summarized in the table below. It

is a flammable liquid with limited solubility in water but is soluble in organic solvents like ethanol

and ether.[3][9]

Property Value Source(s)

Molecular Weight 107.15 g/mol [4][5][8]

Appearance Colorless to pale yellow liquid [1][3][5]

Density 0.937 g/mL at 25 °C [7][8]

Melting Point -63 °C [7][8]

Boiling Point 149 °C [7][8]

Flash Point 29.44 °C (85 °F) [7][9]

Water Solubility ~45 g/L at 20 °C [7]

Vapor Pressure 4.89 mmHg at 25 °C [4][9]

Refractive Index (n20/D) 1.494 - 1.500 [7][8][9]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 2-
ethylpyridine.
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Spectrum Type
Key Features and
Observations

Source(s)

¹H NMR

Spectra show characteristic

signals for the ethyl group (a

triplet and a quartet) and

distinct signals for the protons

on the pyridine ring. The

solvent is typically CDCl₃.

[10][11]

¹³C NMR

Provides data on the seven

carbon atoms in the molecule,

distinguishing between the

ethyl group carbons and the

five carbons of the pyridine

ring.

[10]

Mass Spectrometry (GC-MS)

The electron ionization (EI)

mass spectrum typically shows

a prominent molecular ion

peak [M]+ at m/z 107 and a

base peak [M-1]+ at m/z 106

due to the loss of a hydrogen

atom from the ethyl group.

Other significant fragments

appear at m/z 79 and 52.

[4][12]

Infrared (IR) Spectroscopy

The FTIR spectrum displays

characteristic bands

corresponding to C-H

stretching of the aromatic ring

and the alkyl group, C=C and

C=N stretching vibrations of

the pyridine ring, and ring

vibrations.

[4][13]
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2-Ethylpyridine can be synthesized through several routes. A primary industrial method

involves the catalytic methylation of 2-methylpyridine (α-picoline) with methanol in the gas

phase.[6] This process is economically advantageous as it avoids the use of more expensive

reagents.[6] Another established method is the condensation of paraldehyde (a trimer of

acetaldehyde) with ammonia.[14]

General Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 2-ethylpyridine
from 2-methylpyridine and methanol.
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Caption: Workflow for 2-Ethylpyridine Synthesis.

Experimental Protocols
Synthesis of 2-Ethylpyridine via Catalytic Methylation
This protocol is a generalized procedure based on patented industrial methods for the gas-

phase alkylation of 2-methylpyridine.[6]

Objective: To synthesize 2-ethylpyridine by reacting 2-methylpyridine with methanol over a

solid-phase catalyst.

Materials:

2-methylpyridine (α-picoline)

Methanol

Catalyst: Silicon dioxide (silica gel) impregnated with a mixture of lanthanide oxides (e.g.,

didymium oxide).[6]

Inert gas (e.g., Nitrogen)

Equipment:

Fixed-bed flow reactor system with a heating mechanism (tube furnace)

Syringe pumps or mass flow controllers for reactant delivery

Evaporator/preheater section

Condenser and collection flask system

Gas chromatograph (GC) for product analysis

Procedure:
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Catalyst Activation: The catalyst is packed into the reactor tube and activated by heating to

150-850 °C under a flow of inert gas to remove moisture and adsorbed species.[6]

Reaction Setup: The reactor temperature is set to the desired reaction temperature, typically

in the range of 300-500 °C.[6]

Reactant Feed: A mixture of 2-methylpyridine and methanol (e.g., in a 1:1 to 1:20 weight

ratio) is pumped into the evaporator section where it is vaporized and mixed.[6]

Catalytic Conversion: The gaseous reactant mixture is passed through the heated catalyst

bed. The contact time is controlled by the flow rate.

Product Collection: The reaction effluent from the reactor is passed through a condenser to

liquefy the products and unreacted starting materials. The condensate is collected in a

cooled flask.

Purification: The collected liquid mixture is separated by fractional distillation. Unreacted 2-

methylpyridine and methanol can be recovered and recycled. The fraction boiling at

approximately 149 °C is collected as 2-ethylpyridine.[6]

Analysis: The purity of the final product is confirmed using Gas Chromatography (GC) and its

identity verified by GC-MS and NMR spectroscopy.

Analytical Method: Quantification in Complex Mixtures
This protocol describes the use of 2-ethylpyridine as an analytical standard for its

quantification in a complex matrix, such as cigarette smoke, using Gas Chromatography-Mass

Spectrometry (GC-MS).

Objective: To accurately quantify the concentration of 2-ethylpyridine in a sample matrix.

Materials:

2-Ethylpyridine analytical standard (≥97.0% purity)

Internal Standard (e.g., deuterated pyridine)

Organic solvent (e.g., Dichloromethane, Methanol)
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Sample matrix for analysis

Equipment:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Appropriate GC column (e.g., capillary column suitable for basic compounds)

Vortex mixer, centrifuge, analytical balance

Procedure:

Standard Stock Solution Preparation: Accurately weigh a known amount of 2-ethylpyridine
analytical standard and dissolve it in a precise volume of solvent to create a stock solution of

known concentration.

Calibration Curve: Prepare a series of calibration standards by performing serial dilutions of

the stock solution. Add a constant, known amount of the internal standard to each calibration

standard.

Sample Preparation: Extract the analytes from the sample matrix using an appropriate

solvent extraction method. Add the same known amount of internal standard to the sample

extract.

GC-MS Analysis: Inject the prepared calibration standards and sample extracts into the GC-

MS system. The GC will separate the components of the mixture, and the MS will detect and

quantify the 2-ethylpyridine and the internal standard, typically using selected ion

monitoring (SIM) mode for higher sensitivity.

Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of 2-
ethylpyridine to the peak area of the internal standard against the concentration of the

calibration standards.

Quantification: Determine the concentration of 2-ethylpyridine in the sample by using the

peak area ratio from the sample chromatogram and interpolating from the linear regression

of the calibration curve.
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Applications in Research and Drug Development
2-Ethylpyridine is a versatile compound with several applications in scientific research and

industry.

Chemical Intermediate: It is a fundamental building block for synthesizing more complex

molecules. It is a key precursor in the manufacture of 2-vinylpyridine, which is essential for

producing specialty polymers and copolymers used in synthetic rubber and adhesives.[5][6]

It is also an intermediate for various pharmaceuticals, dyes, and agrochemicals.[5]

Pharmaceutical and Biological Research: Derivatives of 2-ethylpyridine are of significant

interest in medicinal chemistry. The compound itself has been used in studies to assess the

effects of pyridine derivatives on the proliferation and survival of various cell lines, including

human umbilical vein endothelial cells (HUVECs).[1][13][15] Furthermore, metal complexes

incorporating 2-ethylpyridine ligands have been investigated for their potential anticancer

activities.[16] The core structure is related to active pharmaceutical ingredients such as

Betahistine, an anti-vertigo drug.[17]

Analytical Chemistry: High-purity 2-ethylpyridine serves as an analytical standard for the

quantitative determination of pyridine compounds in various complex matrices, including

environmental samples, coal-derived liquids, and tobacco smoke.[2] Additionally, silica

functionalized with 2-ethylpyridine is used as a stationary phase in supercritical fluid

chromatography (SFC), proving particularly effective for the achiral separation of basic

compounds.[1][18]

General Analytical Workflow
The diagram below outlines the typical workflow for using 2-ethylpyridine as a standard in a

quantitative analytical procedure.
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Caption: Workflow for Quantitative Analysis using 2-Ethylpyridine Standard.

Safety and Toxicology
2-Ethylpyridine is a hazardous chemical that requires careful handling. It is a flammable liquid

and vapor.[4] Exposure can cause irritation to the skin, eyes, and respiratory system.[7][9] It is
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considered harmful if inhaled, swallowed, or absorbed through the skin.[4][19]
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Hazard Type
GHS Classification and
Statements

Source(s)

Physical Hazards

H226: Flammable liquid and

vapor (Flammable Liquid,

Category 3)

[4]

Health Hazards

H312: Harmful in contact with

skin (Acute Toxicity, Dermal,

Cat. 4) H332: Harmful if

inhaled (Acute Toxicity,

Inhalation, Cat. 4) H315:

Causes skin irritation (Skin

Irritation, Cat. 2) H319: Causes

serious eye irritation (Eye

Irritation, Cat. 2) H335: May

cause respiratory irritation

(STOT SE, Cat. 3)

[4]

Recommended PPE

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Use in a well-ventilated area or

with a suitable respirator.

[19][20]

Handling

Keep away from heat, sparks,

open flames, and hot surfaces.

Ground and secure containers

when transferring. Do not eat,

drink, or smoke when using

this product. Wash hands

thoroughly after handling.

[20][21]
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First Aid

Eyes: Rinse immediately with

plenty of water and seek

medical advice. Skin: Remove

contaminated clothing and

rinse skin with water/shower.

Inhalation: Move person to

fresh air.

[7][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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